1-Bromo-2-dodecyltetradecane
Description
1-Bromo-2-dodecyltetradecane is a brominated branched alkane with the molecular formula C26H53Br and a calculated molecular weight of 433.61 g/mol. Structurally, it consists of a 14-carbon tetradecane backbone with a dodecyl (12-carbon) chain attached to the second carbon and a bromine atom at the terminal position. This compound is hypothesized to exhibit properties typical of long-chain bromoalkanes, including low water solubility, high hydrophobicity, and applications in organic synthesis (e.g., alkylation reactions) or surfactant formulations due to its amphiphilic nature.
Properties
Molecular Formula |
C₂₆H₅₃Br |
|---|---|
Molecular Weight |
445.6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The table below compares key properties of 1-bromo-2-dodecyltetradecane with other bromoalkanes:
Key Observations :
- Chain Length Effects : Longer carbon chains (e.g., C26 vs. C12) correlate with higher molecular weights and boiling points , as well as reduced water solubility due to increased hydrophobicity .
- Branching Impact : The dodecyl branch in this compound likely lowers its melting point compared to linear analogs (e.g., 1-bromododecane) by disrupting crystalline packing .
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